Cas no 1448078-77-0 (N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-oxoethyl}phenyl)acetamide)

• Product Name: N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-oxoethyl}phenyl)acetamide
• CAS No: 1448078-77-0
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 6537571
• Update Time: 2025-07-03

N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-oxoethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-oxoethyl}phenyl)acetamide
• N-[4-[2-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-oxoethyl]phenyl]acetamide

• Inchi： 1S/C23H26N2O4S/c1-16(26)24-18-9-7-17(8-10-18)13-23(27)25-19-11-12-20(25)15-22(14-19)30(28,29)21-5-3-2-4-6-21/h2-10,19-20,22H,11-15H2,1H3,(H,24,26)
• InChI Key： NLAODWGTSKOUPK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(N2C3CCC2CC(S(C2=CC=CC=C2)(=O)=O)C3)=O)C=C1)(=O)C

Additional information on N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-yl-2-oxoethyl}phenyl)acetamide

Comprehensive Overview of N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-oxoethyl}phenyl)acetamide (CAS No. 1448078-77-0)

The compound N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-oxoethyl}phenyl)acetamide (CAS No. 1448078-77-0) is a sophisticated organic molecule with a unique structural framework. Its intricate design features an 8-azabicyclo[3.2.1]octane core, a benzenesulfonyl moiety, and an acetamide group, making it a subject of interest in pharmaceutical and biochemical research. This compound exemplifies the convergence of heterocyclic chemistry and sulfonamide derivatives, which are pivotal in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of azabicyclic compounds due to their ability to modulate biological targets. The presence of the benzenesulfonyl group in this molecule suggests potential interactions with enzymes or receptors, a topic frequently explored in cancer research and neurodegenerative disease studies. Researchers are particularly intrigued by its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug optimization.

In the context of AI-driven drug discovery, compounds like N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-oxoethyl}phenyl)acetamide are often analyzed using machine learning algorithms to predict their binding affinities and toxicity profiles. This aligns with the growing trend of integrating computational chemistry with experimental validation, a hot topic in biotech forums and scientific publications. The compound's CAS No. 1448078-77-0 serves as a unique identifier in databases like PubChem and Reaxys, facilitating global research collaboration.

The synthetic pathway for this compound involves multi-step organic reactions, including sulfonylation and amide coupling, which are fundamental techniques in organic synthesis. Its structural complexity poses challenges for scalable production, a common hurdle in process chemistry. However, innovations in flow chemistry and catalysis are addressing these limitations, as discussed in recent ACS journal articles.

From a therapeutic perspective, the 8-azabicyclo[3.2.1]octane scaffold is known for its bioactive potential, particularly in CNS drug development. This has sparked interest in whether CAS No. 1448078-77-0 could be a candidate for treating neurological disorders, a frequently searched topic in healthcare AI platforms. Additionally, its acetamide component may contribute to hydrogen bonding with biological targets, enhancing its drug-likeness.

Environmental and sustainability considerations are also relevant, as researchers evaluate green chemistry approaches for synthesizing such compounds. The benzenesulfonyl group, for instance, raises questions about waste minimization and atom economy, key themes in EU chemical regulations and industry webinars.

In summary, N-(4-{2-3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl-2-oxoethyl}phenyl)acetamide represents a fascinating case study at the intersection of structural diversity, therapeutic potential, and synthetic innovation. Its CAS No. 1448078-77-0 ensures traceability in scientific literature, while its molecular features continue to inspire cross-disciplinary research.